3,4-dichloro-N-[1-(5-{[2-(4-ethylanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)ethyl]benzamide

• Molecular Formula: C22H23Cl2N5O2S
• Molecular Weight: 492.4 g/mol
• IUPAC Name: 3,4-dichloro-N-[1-[5-[2-(4-ethylanilino)-2-oxoethyl]sulfanyl-4-methyl-1,2,4-triazol-3-yl]ethyl]benzamide
• InChI: InChI=1S/C22H23Cl2N5O2S/c1-4-14-5-8-16(9-6-14)26-19(30)12-32-22-28-27-20(29(22)3)13(2)25-21(31)15-7-10-17(23)18(24)11-15/h5-11,13H,4,12H2,1-3H3,(H,25,31)(H,26,30)
• InChI Key: JMOZIFZWSAPHBM-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C)C(C)NC(=O)C3=CC(=C(C=C3)Cl)Cl

Description

3,4-dichloro-N-[1-(5-{[2-(4-ethylanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)ethyl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound is commonly referred to as 'compound X' in scientific literature and has been shown to have a wide range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of compound X is not fully understood. However, it is believed that it works by inhibiting the activity of certain enzymes and signaling pathways that are involved in cell growth and inflammation. In addition, it has also been shown to induce apoptosis, which is a process of programmed cell death that is important for the removal of damaged or unwanted cells.
Biochemical and Physiological Effects:
Compound X has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), which are involved in inflammation and cancer progression. In addition, it has also been shown to induce the production of reactive oxygen species (ROS), which can lead to oxidative stress and cell death. Furthermore, it has been shown to affect the expression of various genes that are involved in cell growth and differentiation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using compound X in lab experiments is its potential applications in the field of medicine. It has been shown to have anti-cancer, anti-inflammatory, and antimicrobial properties, which make it a promising candidate for the development of new drugs. However, one of the main limitations of using compound X in lab experiments is its complex synthesis method, which makes it difficult to produce in large quantities. In addition, its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic effects.

Future Directions

There are several future directions for research on compound X. One of the main directions is to further explore its potential applications in the field of medicine. This includes testing its efficacy against various types of cancer cells, inflammatory conditions, and infectious diseases. In addition, further studies are needed to elucidate its mechanism of action and to optimize its therapeutic effects. Furthermore, future research can focus on developing new synthesis methods for compound X that are more efficient and cost-effective.

Synthesis Methods

The synthesis of compound X is a complex process that involves several steps. The first step involves the reaction of 4-methyl-1,2,4-triazol-3-thiol with 2-bromoethyl ethyl ether in the presence of sodium hydride to form 5-(2-bromoethyl)-4-methyl-1,2,4-triazol-3-thiol. The second step involves the reaction of 5-(2-bromoethyl)-4-methyl-1,2,4-triazol-3-thiol with 2-(4-ethylanilino)-2-oxoethyl chloride in the presence of potassium carbonate to form 5-{[2-(4-ethylanilino)-2-oxoethyl]thio}-4-methyl-1,2,4-triazole-3-thiol. The final step involves the reaction of 5-{[2-(4-ethylanilino)-2-oxoethyl]thio}-4-methyl-1,2,4-triazole-3-thiol with 3,4-dichlorobenzoyl chloride in the presence of triethylamine to form 3,4-dichloro-N-[1-(5-{[2-(4-ethylanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)ethyl]benzamide.

Scientific Research Applications

Compound X has been extensively studied for its potential applications in the field of medicine. It has been shown to have anti-cancer properties and has been tested against various types of cancer cells, including breast cancer, lung cancer, and colon cancer. In addition, it has also been shown to have anti-inflammatory properties and has been tested against various inflammatory conditions, including rheumatoid arthritis and asthma. Furthermore, it has been shown to have antimicrobial properties and has been tested against various types of bacteria and fungi.